Cas no 857759-41-2 (2-Chloro-6-methylquinolin-8-amine)

• Product Name: 2-Chloro-6-methylquinolin-8-amine
• CAS No: 857759-41-2
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 1094174
• PubChem ID: 72942959
• Update Time: 2025-04-20

2-Chloro-6-methylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylquinolin-8-amine
• SB68466
• 857759-41-2

• Inchi： 1S/C10H9ClN2/c1-6-4-7-2-3-9(11)13-10(7)8(12)5-6/h2-5H,12H2,1H3
• InChI Key： ZGACCUHMJGAKRV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=C(C)C=C(C2=N1)N

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives